Cas no 1227496-31-2 (5-Bromo-6-fluoro-1H-indole-3-carbaldehyde)

• Product Name: 5-Bromo-6-fluoro-1H-indole-3-carbaldehyde
• CAS No: 1227496-31-2
• MF: C₉H₅BrFNO
• MW: 242.044504880905
• MDL: MFCD16609947
• CID: 1091014
• PubChem ID: 73554361
• Update Time: 2025-06-10

5-Bromo-6-fluoro-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-fluoro-1H-indole-3-carbaldehyde
• CS-0050578
• 5-Bromo-6-fluoroindole-3-carbaldehyde
• DB-340788
• AS-51085
• HWPRCHLVMBMXDO-UHFFFAOYSA-N
• P11881
• A891013
• SB15083
• SY099484
• 1H-Indole-3-carboxaldehyde, 5-bromo-6-fluoro-
• SCHEMBL15301786
• MFCD16609947
• 1227496-31-2
• AKOS022186186

• MDL： MFCD16609947
• Inchi： 1S/C9H5BrFNO/c10-7-1-6-5(4-13)3-12-9(6)2-8(7)11/h1-4,12H
• InChI Key： HWPRCHLVMBMXDO-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)C(C=O)=CN2)F

Computed Properties

• Exact Mass: 240.95385g/mol
• Monoisotopic Mass: 240.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.9Ų

Additional information on 5-Bromo-6-fluoro-1H-indole-3-carbaldehyde

Comprehensive Overview of 5-Bromo-6-fluoro-1H-indole-3-carbaldehyde (CAS No. 1227496-31-2)

5-Bromo-6-fluoro-1H-indole-3-carbaldehyde (CAS No. 1227496-31-2) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This indole derivative features a bromine and fluorine substitution pattern, which enhances its reactivity and potential applications in drug discovery. The compound's unique molecular structure makes it a valuable intermediate for synthesizing biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

Recent trends in medicinal chemistry highlight the growing demand for halogenated indoles like 5-Bromo-6-fluoro-1H-indole-3-carbaldehyde. Researchers are increasingly exploring its role in targeted therapies, especially for cancer treatment and neurodegenerative diseases. The compound's electron-withdrawing groups (bromo and fluoro) contribute to its stability and binding affinity, making it a promising candidate for high-throughput screening (HTS) assays. Additionally, its aldehyde functional group allows for further derivatization, enabling the creation of diverse small-molecule libraries.

From a synthetic chemistry perspective, 5-Bromo-6-fluoro-1H-indole-3-carbaldehyde is often synthesized via Vilsmeier-Haack formylation or palladium-catalyzed cross-coupling reactions. Its CAS No. 1227496-31-2 serves as a critical identifier in chemical databases, ensuring accurate tracking in patent literature and regulatory submissions. The compound's physicochemical properties, such as its melting point and solubility, are well-documented, facilitating its use in scale-up processes for industrial applications.

In the context of green chemistry, researchers are investigating eco-friendly methods to produce 5-Bromo-6-fluoro-1H-indole-3-carbaldehyde with minimal waste. This aligns with the global push for sustainable manufacturing practices. Furthermore, its potential as a fluorescence probe in bioimaging has sparked interest in diagnostic applications, particularly for detecting cellular biomarkers. The compound's structure-activity relationship (SAR) is also a hot topic, with computational models predicting its interactions with enzyme targets.

For laboratory professionals, handling 5-Bromo-6-fluoro-1H-indole-3-carbaldehyde requires adherence to standard safety protocols, including proper ventilation and personal protective equipment (PPE). While not classified as hazardous, its storage conditions (e.g., under inert atmosphere) are crucial to maintain stability. The compound's analytical characterization typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing, ensuring batch-to-batch consistency.

In summary, 5-Bromo-6-fluoro-1H-indole-3-carbaldehyde (CAS No. 1227496-31-2) represents a versatile building block in modern organic synthesis. Its applications span drug development, material science, and biotechnology, driven by its unique chemical properties and adaptability. As AI-driven drug design gains traction, this compound's role in virtual screening and lead optimization is expected to expand, solidifying its importance in cutting-edge research.